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Compound of Interest

Compound Name: (S)-(-)-tert-Butylsulfinamide

Cat. No.: B136552 Get Quote

An In-depth Technical Guide to the Safety and Handling of (S)-(-)-tert-Butylsulfinamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a certified Safety Data Sheet (SDS). Always consult the official SDS

from your supplier before handling this chemical and adhere to all institutional and regulatory

safety protocols.

Chemical Identification and Properties
(S)-(-)-tert-Butylsulfinamide, also known as (S)-(-)-2-Methyl-2-propanesulfinamide, is a vital

chiral auxiliary in asymmetric synthesis, particularly for the creation of chiral amines.[1][2] Its

effectiveness relies on its unique structural properties, but these also dictate specific handling

and safety requirements.
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Identifier Value

IUPAC Name (S)-2-methylpropane-2-sulfinamide[3]

Synonyms
(S)-(-)-2-Methyl-2-propanesulfinamide, (S)-tert-

butanesulfinamide[3][4]

CAS Number 343338-28-3[3][4]

Molecular Formula C₄H₁₁NOS[3][4]

Molecular Weight 121.20 g/mol [1][3]

Physical and Chemical Properties
Property Value Source

Physical State Solid, crystalline powder [1]

Appearance White to off-white [1]

Melting Point 101 - 105 °C (213.8 - 221 °F) [1][5]

Odor No information available [5]

Stability
Stable under normal

conditions; moisture sensitive
[4][6]

Hazard Identification and Classification
(S)-(-)-tert-Butylsulfinamide is classified as a hazardous substance. The primary hazards are

related to irritation of the skin, eyes, and respiratory system.[3][7]

GHS Hazard Statements
H315: Causes skin irritation.[3][7]

H319: Causes serious eye irritation.[3][7]

H335: May cause respiratory irritation.[3][7]

H302: Harmful if swallowed (Reported in some, but not all, notifications).[3]
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Precautionary Statements (Selected)
P261: Avoid breathing dust.[8]

P264: Wash skin thoroughly after handling.[8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[8]

P302+P352: IF ON SKIN: Wash with plenty of water.[8]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[8]

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is mandatory to ensure user safety and maintain the integrity of

the reagent.

Protocol for Engineering Controls and Personal
Protective Equipment (PPE)

Ventilation: All handling of solid (S)-(-)-tert-Butylsulfinamide and its solutions must be

conducted in a properly functioning chemical fume hood to minimize inhalation of dust or

vapors.[7][8]

Eye Protection: Wear chemical safety goggles with side shields or a face shield that

complies with European Standard EN166 or OSHA 29 CFR 1910.133.[4][6]

Hand Protection: Wear chemical-resistant, impervious gloves such as nitrile or neoprene.[4]

Inspect gloves for any signs of degradation or puncture before use.

Skin and Body Protection: Wear a standard laboratory coat. Ensure it is buttoned to provide

maximum coverage. For larger quantities, a chemical-resistant apron is recommended.[4][7]

Respiratory Protection: If working outside of a fume hood or if dust generation is

unavoidable, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[6]

Protocol for General Handling and Use

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/msds/tert-butanesulfinamide.pdf
https://www.chemicalbook.com/msds/tert-butanesulfinamide.pdf
https://www.chemicalbook.com/msds/tert-butanesulfinamide.pdf
https://www.chemicalbook.com/msds/tert-butanesulfinamide.pdf
https://www.chemicalbook.com/msds/tert-butanesulfinamide.pdf
https://www.benchchem.com/product/b136552?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P300%2FP311-A-51.pdf
https://www.chemicalbook.com/msds/tert-butanesulfinamide.pdf
https://www.fishersci.at/store/msds?partNumber=10267983&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AAH27115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=10267983&countryCode=AT&language=en
https://www.fishersci.at/store/msds?partNumber=10267983&countryCode=AT&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=P300%2FP311-A-51.pdf
https://www.fishersci.com/store/msds?partNumber=AAH27115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid Contact: Prevent all contact with skin and eyes. Do not breathe dust.[4]

Prevent Dust Formation: Handle the solid material carefully to avoid creating dust clouds.[6]

Grounding: For operations involving large quantities, ground and bond containers and

receiving equipment to prevent static discharge.

Hygiene: Do not eat, drink, or smoke in the laboratory area.[4] Wash hands thoroughly after

handling the chemical, before breaks, and at the end of the workday.[4] Remove

contaminated clothing promptly.[4]

Protocol for Storage
Container: Keep the container tightly closed in a dry, well-ventilated place.[4][5]

Conditions: Store in a refrigerated, dry environment.[4][5] The material is moisture-sensitive.

[6]

Incompatibilities: Store away from strong oxidizing agents.[4][6]

Emergency and First Aid Protocols
Immediate and appropriate action is critical in the event of exposure.

Protocol for Accidental Release
Evacuate: Evacuate non-essential personnel from the spill area.[7]

Ventilate: Ensure adequate ventilation.

Containment: Wearing full PPE, sweep up the spilled solid material, avoiding dust

generation.[8]

Collection: Place the spilled material into a suitable, closed, and labeled container for

disposal.[8]

Decontamination: Clean the spill area thoroughly. Do not allow the product to enter drains.[8]
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Protocol for First Aid
Inhalation: Remove the individual to fresh air immediately. If breathing is difficult or

symptoms occur, seek medical attention.[4][6]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing all contaminated clothing and shoes.[5][6] Seek medical

attention.[4]

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also

under the eyelids.[5][6] Remove contact lenses if present and easy to do. Seek immediate

medical attention.[4]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce

vomiting. Seek immediate medical attention.[4][5][6]

Stability and Reactivity
Chemical Stability: The compound is stable under recommended storage conditions.[4] It is,

however, sensitive to moisture.[6]

Conditions to Avoid: Incompatible products and exposure to moisture.[4][6]

Incompatible Materials: Strong oxidizing agents.[4][6]

Hazardous Decomposition Products: Upon thermal decomposition, it can release irritating

gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide

(CO₂), and sulfur oxides (SOx).[4][5]

Hazardous Polymerization: Hazardous polymerization does not occur.[4][6]

Visualized Workflows and Logic
The following diagrams illustrate the logical flow for safe handling and emergency response

procedures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.at/store/msds?partNumber=10267983&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AAH27115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC391080010&productDescription=%28S%29-TERT-BUTYLSULFINAMID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH27115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=10267983&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AC391080010&productDescription=%28S%29-TERT-BUTYLSULFINAMID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH27115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=10267983&countryCode=AT&language=en
https://www.fishersci.at/store/msds?partNumber=10267983&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AC391080010&productDescription=%28S%29-TERT-BUTYLSULFINAMID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH27115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=10267983&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AAH27115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=10267983&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AAH27115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=10267983&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AAH27115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=10267983&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AC391080010&productDescription=%28S%29-TERT-BUTYLSULFINAMID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=10267983&countryCode=AT&language=en
https://www.fishersci.com/store/msds?partNumber=AAH27115&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Post-Handling Phase

Review SDS & Protocols

Verify Fume Hood Operation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Retrieve Reagent from Storage

Weigh Solid in Fume Hood
(Avoid Dust Generation)

Perform Chemical Reaction

Return Reagent to Storage

Clean Glassware & Workspace

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling (S)-(-)-tert-Butylsulfinamide.
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Caption: Decision logic for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and handling precautions for (S)-(-)-tert-
Butylsulfinamide.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136552#safety-and-handling-precautions-for-s-tert-
butylsulfinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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